Excitation wavelength-dependent multi-coloured and white-light emissive pyrene-based hydrazones: suppression of Kasha's rule†
Chemical Communications Pub Date: 2023-11-03 DOI: 10.1039/D3CC04584F
Abstract
Multi-coloured and white-light emissions from pyrene-based hydrazones are described. They exhibit excitation wavelength-dependent emissions in solution due to the suppression of Kasha's rule. Interestingly, in dimethylformamide, 1–3 emit light that covers all the regions of primary colours as a function of excitation wavelength, and 1 and 2 emit white light (λex = 420 nm) in isopropanol.
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